Cas no 8022-91-1 (Ho oil)

• Product Name: Ho oil
• CAS No: 8022-91-1
• MF: C₈₁H₁₆₁NO₈P+
• MW: 1308.1
• CID: 48069
• PubChem ID: 167312516
• Update Time: 2024-10-27

Ho oil Chemical and Physical Properties

Names and Identifiers

• Ho oil
• Ho leaf oil
• Ho wood Oil
• 61789-91-1
• 8022-91-1
• GRF (1-44) (BOVINE)
• DA-63899
• 2-[Hydroxy-(2-triacont-19-enoyloxy-3-tritetracontanoyloxypropoxy)phosphoryl]oxyethyl-trimethylazanium
• XSJXQOWOUUDOGV-UHFFFAOYSA-O
• 2-[hydroxy-[2-[(Z)-triacont-19-enoyl]oxy-3-tritetracontanoyloxypropoxy]phosphoryl]oxyethyl-trimethylazanium
• 88894-91-1
• 2-(triacont-19-enoyloxy)-3-(tritetracontanoyloxy)propoxy(2-(trimethylammonio)ethoxy)phosphinic acid
• 1051923-91-1

• Inchi： InChI=1S/C81H160NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-35-36-37-38-39-40-41-42-43-44-45-46-48-49-51-53-55-57-59-61-63-65-67-69-71-73-80(83)87-77-79(78-89-91(85,86)88-76-75-82(3,4)5)90-81(84)74-72-70-68-66-64-62-60-58-56-54-52-50-47-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h25,27,79H,6-24,26,28-78H2,1-5H3/p+1
• InChI Key： XSJXQOWOUUDOGV-UHFFFAOYSA-O
• SMILES： O

Computed Properties

• Exact Mass: 1307.19598309g/mol
• Monoisotopic Mass: 1307.19598309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 91
• Rotatable Bond Count: 80
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 34.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Color/Form: Colorless to yellow volatile essential oil, with a comfortable floral aroma.
• Solubility: Soluble in most non-volatile oils and propylene glycol, soluble in mineral oil, but the solution can be milky white or cloudy when diluted, insoluble in glycerol.